Cas no 1704074-44-1 ((3-Fluoro-5-(4-methylpiperidin-1-yl)phenyl)boronic acid)

• Product Name: (3-Fluoro-5-(4-methylpiperidin-1-yl)phenyl)boronic acid
• CAS No: 1704074-44-1
• MF: C₁₂H₁₇BFNO₂
• MW: 237.078286886215
• MDL: MFCD24448989
• CID: 4674339
• Update Time: 2025-06-14

(3-Fluoro-5-(4-methylpiperidin-1-yl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-fluoro-5-(4-methylpiperidin-1-yl)phenyl)boronic acid
• AM88264
• (3-Fluoro-5-(4-methylpiperidin-1-yl)phenyl)boronic acid

• MDL： MFCD24448989
• Inchi： 1S/C12H17BFNO2/c1-9-2-4-15(5-3-9)12-7-10(13(16)17)6-11(14)8-12/h6-9,16-17H,2-5H2,1H3
• InChI Key： VMNAMJOPPYLXJZ-UHFFFAOYSA-N
• SMILES： FC1C=C(B(O)O)C=C(C=1)N1CCC(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 247
• Topological Polar Surface Area: 43.7

Additional information on (3-Fluoro-5-(4-methylpiperidin-1-yl)phenyl)boronic acid

Comprehensive Overview of (3-Fluoro-5-(4-methylpiperidin-1-yl)phenyl)boronic acid (CAS No. 1704074-44-1)

(3-Fluoro-5-(4-methylpiperidin-1-yl)phenyl)boronic acid (CAS No. 1704074-44-1) is a specialized boronic acid derivative that has garnered significant attention in pharmaceutical and materials science research. This compound features a unique molecular structure combining a fluorophenyl group with a 4-methylpiperidine moiety, making it a valuable intermediate in Suzuki-Miyaura cross-coupling reactions. Researchers are particularly interested in its potential applications for drug discovery, bioconjugation, and organic electronics due to its stability and reactivity.

The growing demand for boronic acid-based compounds like (3-Fluoro-5-(4-methylpiperidin-1-yl)phenyl)boronic acid is driven by their versatility in medicinal chemistry. Recent studies highlight its role in designing kinase inhibitors and proteolysis-targeting chimeras (PROTACs), aligning with trends in targeted cancer therapies. Its fluorine substituent enhances metabolic stability—a key consideration for bioavailability optimization—while the methylpiperidine group contributes to improved solubility and membrane permeability.

In the context of green chemistry, this compound’s utility in catalytic transformations has been explored to minimize waste generation. Its compatibility with palladium-catalyzed reactions addresses industry needs for sustainable API synthesis. Furthermore, its boronate ester formation capability is leveraged in sensor development, particularly for detecting biomarkers in diagnostic applications.

Analytical characterization of CAS No. 1704074-44-1 typically involves HPLC purity analysis, NMR spectroscopy, and mass spectrometry. Storage recommendations emphasize protection from moisture to preserve its hydrolytic stability, a common query among laboratory users. Recent patent filings related to heterocyclic boronic acids underscore its commercial relevance, especially in intellectual property-driven sectors.

Emerging discussions in preclinical research forums focus on structure-activity relationships (SAR) of fluorinated boronic acids, where this compound serves as a model for electron-withdrawing effects. The piperidine ring modification also sparks interest in CNS drug design, given its potential to enhance blood-brain barrier penetration—a trending topic in neuropharmacology communities.

From a regulatory perspective, (3-Fluoro-5-(4-methylpiperidin-1-yl)phenyl)boronic acid complies with standard handling protocols for research chemicals. Suppliers often provide certificates of analysis (CoA) and material safety data sheets (MSDS), addressing frequent purchaser inquiries about batch-to-batch consistency and shipping regulations.